7-nitro-9-oxo-9H-fluorene-4-carbonitrile

• IUPAC Name: 7-nitro-9-oxofluorene-4-carbonitrile
• InChI: InChI=1S/C14H6N2O3/c15-7-8-2-1-3-11-13(8)10-5-4-9(16(18)19)6-12(10)14(11)17/h1-6H
• InChI Key: CFCGUAIRXFPQPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C3=C(C=C(C=C3)[N+](=O)[O-])C(=O)C2=C1)C#N
• Molecular Formula: C14H6N2O3
• Molecular Weight: 250.21 g/mol

Description

7-nitro-9-oxo-9H-fluorene-4-carbonitrile is a chemical compound that belongs to the class of nitrofluorene derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.

Mechanism of Action

The mechanism of action of 7-nitro-9-oxo-9H-fluorene-4-carbonitrile is not fully understood. However, studies have shown that it inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has been suggested that this compound induces apoptosis by activating the caspase pathway and inhibiting the anti-apoptotic protein Bcl-2. It also induces cell cycle arrest by inhibiting the activity of cyclin-dependent kinases (CDKs).
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, studies have shown that it inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been suggested that it has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 7-nitro-9-oxo-9H-fluorene-4-carbonitrile in lab experiments include its ease of synthesis, high purity, and potential applications in various fields of science. However, its limitations include its low solubility in water, which makes it difficult to use in aqueous solutions, and its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research on 7-nitro-9-oxo-9H-fluorene-4-carbonitrile. These include:
1. Further investigation of its mechanism of action and biochemical and physiological effects.
2. Development of more efficient synthesis methods.
3. Investigation of its potential applications in the treatment of neurodegenerative diseases.
4. Investigation of its potential applications in the development of OLEDs and OPVs.
5. Investigation of its potential applications in the development of new organic compounds for medicinal and material science purposes.

Synthesis Methods

The synthesis of 7-nitro-9-oxo-9H-fluorene-4-carbonitrile is a multi-step process that involves the reaction of 9-oxo-9H-fluorene-4-carboxylic acid with thionyl chloride to form 9-chloro-9H-fluorene-4-carbonyl chloride. The resulting compound is then reacted with sodium nitrite and hydrochloric acid to form 7-nitro-9H-fluorene-4-carbonyl chloride, which is further reacted with potassium cyanide to form this compound.

Scientific Research Applications

7-nitro-9-oxo-9H-fluorene-4-carbonitrile has been widely investigated for its potential applications in various fields of science. In medicinal chemistry, it has been studied for its anticancer properties. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. In material science, it has been studied for its potential applications in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). In organic synthesis, it has been used as a building block for the synthesis of various organic compounds.